
An In-depth Technical Guide to the Safe
Handling of Halogenated Indanones

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 5-Chloro-7-fluoro-1-indanone

Cat. No.: B2687087 Get Quote

A Note on Chemical Specificity: This guide addresses the safety and handling of halogenated

indanones, a class of compounds significant in pharmaceutical research and organic synthesis.

The specific compound "5-Chloro-7-fluoro-1-indanone" is not readily found in commercial or

chemical literature databases. Therefore, this document will focus on the well-documented

safety protocols for two closely related and representative compounds: 5-Chloro-1-indanone

and 5-Fluoro-1-indanone. The principles and procedures outlined here are based on their

known properties and hazards and provide a robust framework for handling other similar

halogenated indanone derivatives.

Section 1: Compound Identification and
Physicochemical Properties
A thorough understanding of a compound's physical and chemical properties is foundational to

its safe handling. Halogenated indanones are typically crystalline solids at room temperature

with limited water solubility.[1] Below is a summary of key properties for our representative

compounds.
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Property 5-Chloro-1-indanone 5-Fluoro-1-indanone

Appearance
Off-white to light yellow

solid/powder.[2]

White to yellow crystalline

powder/solid.

Molecular Formula C₉H₇ClO[2] C₉H₇FO[1]

Molecular Weight 166.61 g/mol [2] 150.15 g/mol [1]

CAS Number 42348-86-7[2] 700-84-5[1]

Melting Point 93 - 98 °C[2] 35 - 40 °C[1]

Boiling Point 124 - 125 °C[2] 113 - 114 °C[1]

Solubility Insoluble in water.[1] Insoluble in water.[1]

Section 2: Hazard Identification and GHS
Classification
Both 5-Chloro-1-indanone and 5-Fluoro-1-indanone are classified as hazardous substances.[3]

[4] The primary routes of exposure are inhalation, ingestion, and skin or eye contact. The

toxicological properties of these substances have not been fully investigated, warranting a

cautious approach.[5]

GHS Hazard Statements:
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GHS Classification 5-Chloro-1-indanone 5-Fluoro-1-indanone

Acute Toxicity, Oral
Category 4 (Harmful if

swallowed)[6]

Category 4 (Harmful if

swallowed)[3]

Acute Toxicity, Dermal
Category 4 (Harmful in contact

with skin)[6]

Category 4 (Harmful in contact

with skin)[3]

Acute Toxicity, Inhalation
Category 4 (Harmful if inhaled)

[6]

Category 4 (Harmful if inhaled)

[3]

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)[2]

Category 2 (Causes skin

irritation)[3]

Serious Eye Damage/Irritation
Category 2 (Causes serious

eye irritation)[2]

Category 2A (Causes serious

eye irritation)[3]

Specific target organ toxicity
Category 3 (May cause

respiratory irritation)[2]

Category 3 (May cause

respiratory irritation)[3]

The "Warning" signal word is appropriate for both compounds based on their GHS

classifications.[3][6]

Section 3: Exposure Controls and Personal
Protective Equipment (PPE)
To minimize exposure to halogenated indanones, a combination of engineering controls and

personal protective equipment is essential.

Engineering Controls
Ventilation: All work with these compounds should be conducted in a well-ventilated area. A

chemical fume hood is the preferred engineering control to minimize inhalation of dust or

vapors.[5]

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[7]

Personal Protective Equipment (PPE)
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Eye and Face Protection: Wear chemical safety goggles or glasses that conform to OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2][5]

Skin Protection:

Gloves: Wear appropriate protective gloves (e.g., nitrile rubber) to prevent skin exposure.

[2][3] Gloves should be inspected before use and disposed of properly after handling the

material.[3]

Clothing: A lab coat or other protective clothing should be worn to prevent skin contact.[5]

Respiratory Protection: For nuisance exposures or if engineering controls are not sufficient,

use a NIOSH/MSHA or European Standard EN 149 approved respirator.[3][5]

Section 4: Safe Handling and Storage
Handling

Wash hands thoroughly after handling the material and before eating, drinking, or smoking.

[5]

Avoid breathing dust, vapor, mist, or gas.[5]

Avoid contact with skin and eyes.[5]

Use with adequate ventilation.[5]

Storage
Store in a cool, dry, and well-ventilated place.[5]

Keep the container tightly closed.[5]

Protect from direct sunlight and high temperatures.[5][7]

Store away from incompatible materials such as strong oxidizing agents, strong reducing

agents, strong acids, and strong bases.[2][5]

Section 5: Emergency Procedures and First Aid
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Immediate and appropriate action is crucial in the event of an exposure or spill.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[5] Seek medical attention.[5]

Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes.[5] Get medical aid if irritation develops or persists.[5]

Inhalation: Remove from exposure and move to fresh air immediately.[5] If not breathing,

give artificial respiration. If breathing is difficult, give oxygen.[5] Get medical aid.[5]

Ingestion: Do not induce vomiting.[5] If the victim is conscious and alert, give 2-4 cupfuls of

milk or water.[5] Never give anything by mouth to an unconscious person.[5] Get medical aid.

[5]

Accidental Release
Spills/Leaks: Vacuum or sweep up the material and place it into a suitable disposal container.

[5] Clean up spills immediately, observing precautions in the Protective Equipment section.[5]

Section 6: Stability and Reactivity
Chemical Stability: Stable under normal temperatures and pressures.[5]

Conditions to Avoid: High temperatures, incompatible materials, and light.[5]

Incompatibilities with Other Materials: Strong oxidizing agents, strong reducing agents,

strong acids, and strong bases.[5]

Hazardous Decomposition Products: Hydrogen chloride, carbon monoxide, and carbon

dioxide.[5]

Hazardous Polymerization: Will not occur.[5]

Section 7: Disposal Considerations
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Waste containing 5-Chloro-1-indanone or 5-Fluoro-1-indanone must be treated as hazardous

waste.[8]

Waste Identification: Segregate waste containing these compounds from other laboratory

waste streams.[8]

Container Management: Collect waste in a designated, compatible, and clearly labeled

hazardous waste container.[8] The container must have a secure, leak-proof cap.[8]

Labeling: The container must be labeled with "Hazardous Waste," the full chemical name,

and an indication of the associated hazards.[8]

Disposal: Do not dispose of down the drain or in regular trash.[8] Arrange for disposal by a

licensed professional waste disposal service.[3][8]

Section 8: Safe Handling Workflow
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Workflow for Safe Handling of Halogenated Indanones
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Caption: Logical workflow for the safe handling of halogenated indanones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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